Cas no 5429-09-4 (S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate)
5429-09-4 structure
Product Name:S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate
CAS No:5429-09-4
MF:C11H14N2O2S
MW:238.306061267853
CID:940511
PubChem ID:224675
Update Time:2025-04-19
S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate Chemical and Physical Properties
Names and Identifiers
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- S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate
- CTK2I0511; carbamoyl(diaminomethylidene)azanium nitrate; guanylurea nitrate; carbamoylsulfanyl-acetic acid-(2,6-dimethyl-anilide); AC1MHZTQ; carbamoyl-guanidine, nitrate; Carbamoyl-guanidin, Nitrat; Carbamoylmercapto-essigsaeure-(2,6-dimethyl-anilid); Amidinouronium nitrate; AG-G-99875;
- NSC-13355
- N-(2,6-Dimethylphenyl)-2-{[hydroxy(imino)methyl]sulfanyl}ethanimidic acid
- 5429-09-4
- NSC13355
- DTXSID50969330
-
- Inchi: 1S/C11H14N2O2S/c1-7-4-3-5-8(2)10(7)13-9(14)6-16-11(12)15/h3-5H,6H2,1-2H3,(H2,12,15)(H,13,14)
- InChI Key: XWLKSRRSOGIKSH-UHFFFAOYSA-N
- SMILES: S(C(N)=O)CC(NC1C(C)=CC=CC=1C)=O
Computed Properties
- Exact Mass: 238.07800
- Monoisotopic Mass: 238.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 97.5Ų
Experimental Properties
- Density: 1.278
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.63
- PSA: 97.49000
- LogP: 2.82710
S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate Customs Data
- HS CODE:2930200090
- Customs Data:
China Customs Code:
2930200090Overview:
2930200090 Other thiocarbamates or esters(Including dithiocarbamate).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930200090 other thiocarbamates and dithiocarbamates.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
S-(2-((2,6-dimethylphenyl)amino)-2-oxoethyl) carbamothioate Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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